72-17-3

Sodium lactate

In Stock

• CAS RN:
• 72-17-3

• Formula:
• C3H5NaO3

• InChI:
• InChI=1S/C3H6O3.Na/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+1/p-1

• InChIKey:
• NGSFWBMYFKHRBD-UHFFFAOYSA-M

• Sodium Lactate is a sodium salt of racemic or inactive lactic acid with alkalinizing and electrolyte replenishing property. Upon metabolism, sodium lactate is converted to bicarbonate, thereby increasing plasma bicarbonate, which facilitates removal of hydrogen ion and lactate from blood stream and leads to raised blood pH.
  Sodium lactate is an organic sodium salt having lactate as the counterion. It has a role as a food preservative and a food acidity regulator. It is an organic sodium salt and a lactate salt. It contains a lactate.
  The sodium salt of racemic or inactive lactic acid. It is a hygroscopic agent used intravenously as a systemic and urinary alkalizer.

11-Chloro-1-undecene

In Stock

• CAS RN:
• 872-17-3

• Formula:
• C11H21Cl

• InChI:
• InChI=1S/C11H21Cl/c1-2-3-4-5-6-7-8-9-10-11-12/h2H,1,3-11H2

• InChIKey:
• PSEVKFKRYVAODC-UHFFFAOYSA-N

• 11-Chloro-1-undecene is a useful research compound. Its molecular formula is C11H21Cl and its molecular weight is 188.74 g/mol. The purity is usually 95%.

Benzofluor

In Stock

• CAS RN:
• 68672-17-3

• Formula:
• C10H12F3NO2S2

• InChI:
• InChI=1S/C10H12F3NO2S2/c1-3-17-7-4-5-9(14-18(2,15)16)8(6-7)10(11,12)13/h4-6,14H,3H2,1-2H3

• InChIKey:
• IDFXUDGCYIGBDC-UHFFFAOYSA-N

• Benzofluor is a useful research compound. Its molecular formula is C10H12F3NO2S2 and its molecular weight is 299.3 g/mol. The purity is usually 95%.

Bacampicillin

In Stock

• CAS RN:
• 50972-17-3

• Formula:
• C21H27N3O7S

• InChI:
• InChI=1S/C21H27N3O7S/c1-5-29-20(28)31-11(2)30-19(27)15-21(3,4)32-18-14(17(26)24(15)18)23-16(25)13(22)12-9-7-6-8-10-12/h6-11,13-15,18H,5,22H2,1-4H3,(H,23,25)/t11?,13-,14-,15+,18-/m1/s1

• InChIKey:
• PFOLLRNADZZWEX-FFGRCDKISA-N

• Bacampicillin is a prodrug of ampicillin, a broad-spectrum, semisynthetic, beta-lactam aminopenicillin antibiotic with bactericidal activity. Bacampicillin is hydrolyzed in vivo by esterases to its active metabolite ampicillin. Ampicillin binds to and inactivates penicillin-binding proteins (PBP) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This interrupts bacterial cell wall synthesis and results in the weakening of the bacterial cell wall and causes cell lysis.
  Bacampicillin, also known as penglobe or bapc, belongs to the class of organic compounds known as penicillins. These are organic compounds containing the penicillin core structure, which is structurally characterized by a penam ring bearing two methyl groups at positi...

1-(Tert-butoxycarbonyl)piperidine-3,5-dicarboxylic acid

In Stock

• CAS RN:
• 534572-17-3

• Formula:
• C12H19NO6

• InChI:
• InChI=1S/C12H19NO6/c1-12(2,3)19-11(18)13-5-7(9(14)15)4-8(6-13)10(16)17/h7-8H,4-6H2,1-3H3,(H,14,15)(H,16,17)

• InChIKey:
• VACTVXMKHNDVTL-UHFFFAOYSA-N

• 1-(Tert-butoxycarbonyl)piperidine-3,5-dicarboxylic acid is a useful research compound. Its molecular formula is C12H19NO6 and its molecular weight is 273.28 g/mol. The purity is usually 95%.

N1-(2-methoxybenzyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869072-17-3

• Formula:
• C19H23N3O6S2

• InChI:
• InChI=1S/C19H23N3O6S2/c1-27-15-7-3-2-6-14(15)12-20-18(23)19(24)21-13-16-22(9-5-10-28-16)30(25,26)17-8-4-11-29-17/h2-4,6-8,11,16H,5,9-10,12-13H2,1H3,(H,20,23)(H,21,24)

• InChIKey:
• FDXROMATGSLYPJ-UHFFFAOYSA-N

• N1-(2-methoxybenzyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O6S2 and its molecular weight is 453.53. The purity is usually 95%.

Tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate

In Stock

• CAS RN:
• 885272-17-3

• Formula:
• C12H22N2O2

• InChI:
• InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-4-5-12(9-14)7-13-8-12/h13H,4-9H2,1-3H3

• InChIKey:
• KQPABIHNWDOPIY-UHFFFAOYSA-N

• Tert-butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.

(3,5-Dichlorophenyl)methanesulfonamide

In Stock

• CAS RN:
• 848072-17-3

• Formula:
• C7H7Cl2NO2S

• InChI:
• InChI=1S/C7H7Cl2NO2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)

• InChIKey:
• GIVCSPSKOPTGHB-UHFFFAOYSA-N

• (3,5-Dichlorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H7Cl2NO2S and its molecular weight is 240.11 g/mol. The purity is usually 95%.

2-(3-Propan-2-ylcyclopentyl)ethanol

• CAS RN:
• 131172-17-3

• Formula:
• C10H20O

• InChI:
• InChI=1S/C10H20O/c1-8(2)10-4-3-9(7-10)5-6-11/h8-11H,3-7H2,1-2H3

• InChIKey:
• UDLXKMJRNXAHTN-UHFFFAOYSA-N

• 2-(3-Propan-2-ylcyclopentyl)ethanol, also known as 2-(3-Propan-2-ylcyclopentyl)ethanol, is a useful research compound. Its molecular formula is C10H20O and its molecular weight is 156.26 g/mol. The purity is usually 95%.

4-[2-(Methylsulfanyl)ethyl]aniline

In Stock

• CAS RN:
• 233772-17-3

• Formula:
• C9H13NS

• InChI:
• InChI=1S/C9H13NS/c1-11-7-6-8-2-4-9(10)5-3-8/h2-5H,6-7,10H2,1H3

• InChIKey:
• UZSOOSNDONDRKM-UHFFFAOYSA-N

• 4-[2-(Methylsulfanyl)ethyl]aniline is a useful research compound. Its molecular formula is C9H13NS and its molecular weight is 167.27 g/mol. The purity is usually 95%.

Diethyl 3-cyano-3-(pyridin-2-yl)pentanedioate

• CAS RN:
• 178372-17-3

• Formula:
• C15H18N2O4

• InChI:
• InChI=1S/C15H18N2O4/c1-3-20-13(18)9-15(11-16,10-14(19)21-4-2)12-7-5-6-8-17-12/h5-8H,3-4,9-10H2,1-2H3

• InChIKey:
• OSOXLOHGXMJGRZ-UHFFFAOYSA-N

• Diethyl 3-cyano-3-(pyridin-2-yl)pentanedioate, also known as Diethyl 3-cyano-3-(pyridin-2-yl)pentanedioate, is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.319. The purity is usually 95%.

1-(2-Methoxyphenyl)-3-(4-(3-methoxypyrrolidin-1-yl)phenyl)urea

In Stock

• CAS RN:
• 1797872-17-3

• Formula:
• C19H23N3O3

• InChI:
• InChI=1S/C19H23N3O3/c1-24-16-11-12-22(13-16)15-9-7-14(8-10-15)20-19(23)21-17-5-3-4-6-18(17)25-2/h3-10,16H,11-13H2,1-2H3,(H2,20,21,23)

• InChIKey:
• JSOLYCXPFMVGOC-UHFFFAOYSA-N

• 1-(2-Methoxyphenyl)-3-(4-(3-methoxypyrrolidin-1-yl)phenyl)urea is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.

2-Tert-butyl-2-(2-methylphenyl)oxirane

Usually In Stock

• CAS RN:
• 2248272-17-3

• Formula:
• C13H18O

• InChI:
• InChI=1S/C13H18O/c1-10-7-5-6-8-11(10)13(9-14-13)12(2,3)4/h5-8H,9H2,1-4H3

• InChIKey:
• HSLQNYIUASOOIW-UHFFFAOYSA-N

• 2-Tert-butyl-2-(2-methylphenyl)oxirane is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.286. The purity is usually 95%.

2-[[1-(1-Methylpyrazol-4-yl)sulfonylpiperidin-3-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379972-17-3

• Formula:
• C14H19N5O3S

• InChI:
• InChI=1S/C14H19N5O3S/c1-18-10-13(8-17-18)23(20,21)19-7-2-4-12(9-19)11-22-14-15-5-3-6-16-14/h3,5-6,8,10,12H,2,4,7,9,11H2,1H3

• InChIKey:
• LAICWCCMCUMLHI-UHFFFAOYSA-N

• 2-[[1-(1-Methylpyrazol-4-yl)sulfonylpiperidin-3-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C14H19N5O3S and its molecular weight is 337.4. The purity is usually 95%.

Ethyl 2-bromo-3,4-difluorobenzoate

In Stock

• CAS RN:
• 1807172-17-3

• Formula:
• C9H7BrF2O2

• InChI:
• InChI=1S/C9H7BrF2O2/c1-2-14-9(13)5-3-4-6(11)8(12)7(5)10/h3-4H,2H2,1H3

• InChIKey:
• VJNHVXSGUWMEBO-UHFFFAOYSA-N

• Ethyl 2-bromo-3,4-difluorobenzoate is a useful research compound. Its molecular formula is C9H7BrF2O2 and its molecular weight is 265.05 g/mol. The purity is usually 95%.

tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate hydrochloride

• CAS RN:
• 1279844-25-5; 885272-17-3

• Formula:
• C12H23ClN2O2

• InChI:
• InChI=1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-6-4-5-12(9-14)7-13-8-12;/h13H,4-9H2,1-3H3;1H

• InChIKey:
• RFVCOWNSSOSDJH-UHFFFAOYSA-N

• Tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate hydrochloride is a useful research compound. Its molecular formula is C12H23ClN2O2 and its molecular weight is 262.78. The purity is usually 95%.